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Introduction

Methyl 4-phenylpyridine-2-carboxylate is a heterocyclic compound of interest in medicinal
chemistry and materials science due to its substituted pyridine framework. The presence of
both a phenyl group and a methyl ester on the pyridine ring offers potential for diverse chemical
modifications and biological interactions. This technical guide provides a summary of the
known physical and chemical properties of Methyl 4-phenylpyridine-2-carboxylate, based on
currently available data. It should be noted that while computational data for this compound is
accessible, detailed experimental characterization is not widely reported in the reviewed
literature.

Chemical Structure and Properties

The chemical structure of Methyl 4-phenylpyridine-2-carboxylate consists of a pyridine ring
substituted with a phenyl group at the 4-position and a methyl carboxylate group at the 2-
position.

Structure:
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Computed Physical and Chemical Properties

Quantitative data for Methyl 4-phenylpyridine-2-carboxylate is primarily available from
computational predictions. These properties, sourced from the PubChem database, are
summarized in the table below.[1]

Property Value Source
Molecular Formula C13H11NO2 PubChem
Molecular Weight 213.23 g/mol PubChem
XLogP3 2.5 PubChem
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 213.078978 g/mol PubChem
Monoisotopic Mass 213.078978 g/mol PubChem
Topological Polar Surface Area  39.2 A2 PubChem
Heavy Atom Count 16 PubChem
Formal Charge 0 PubChem
Complexity 259 PubChem

Note: The data presented in this table are computationally derived and have not been
experimentally verified in the cited literature.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Methyl 4-phenylpyridine-2-
carboxylate is not readily available in the reviewed scientific literature. However, a plausible
synthetic route can be proposed based on general methods for the synthesis of substituted
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pyridine carboxylates. A common approach involves two main steps: the formation of the 4-
phenylpyridine-2-carboxylic acid scaffold, followed by its esterification.

Proposed Synthetic Pathway
A potential synthetic route could involve the following conceptual steps:
e Synthesis of 4-phenylpyridine-2-carbonitrile: This could be achieved through a transition

metal-catalyzed cross-coupling reaction, for instance, a Suzuki or Stille coupling between a
dihalopyridine (e.qg., 2-chloro-4-iodopyridine) and phenylboronic acid, followed by cyanation.

e Hydrolysis to 4-phenylpyridine-2-carboxylic acid: The nitrile can be hydrolyzed to the
corresponding carboxylic acid under acidic or basic conditions.

« Esterification: The resulting carboxylic acid can be esterified to the methyl ester using
standard methods, such as Fischer esterification.

General Experimental Protocol: Fischer Esterification of
a Pyridine Carboxylic Acid

The following is a general procedure for the acid-catalyzed esterification of a pyridine
carboxylic acid, which could be adapted for the synthesis of Methyl 4-phenylpyridine-2-
carboxylate from its corresponding carboxylic acid precursor.

Materials:

4-phenylpyridine-2-carboxylic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H2SOa)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
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» Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-phenylpyridine-2-carboxylic acid in an excess of anhydrous methanol.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
solution while stirring.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

o Work-up:
o After cooling to room temperature, remove the excess methanol under reduced pressure.

o Neutralize the residue by carefully adding a saturated solution of sodium bicarbonate until
the effervescence ceases.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
o Wash the combined organic layers with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude methyl ester.

 Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to yield pure Methyl 4-phenylpyridine-2-carboxylate.

Note: This is a generalized protocol and the specific reaction conditions (e.g., reaction time,
temperature, and purification method) would need to be optimized for this particular substrate.

Mandatory Visualizations
Proposed Synthesis Workflow

The following diagram illustrates a plausible workflow for the synthesis of Methyl 4-
phenylpyridine-2-carboxylate.
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Caption: Proposed workflow for the synthesis of Methyl 4-phenylpyridine-2-carboxylate.

Spectroscopic Data

No experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Methyl 4-
phenylpyridine-2-carboxylate was found in the searched literature. Characterization of this
compound would require obtaining such data upon its synthesis and purification. For reference,
the NIST WebBook provides spectral data for related compounds such as 4-Pyridinecarboxylic
acid, methyl ester, which may offer some comparative insights.[2]

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the reviewed literature regarding the
biological activity or associated signaling pathways for Methyl 4-phenylpyridine-2-
carboxylate. Research into phenyl-pyridine-2-carboxylic acid derivatives has identified them as
potential cell cycle inhibitors with selectivity for cancer cells, suggesting that this class of
compounds may have interesting biological properties worth investigating.[3]

Conclusion
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Methyl 4-phenylpyridine-2-carboxylate is a compound for which physical and chemical
properties are primarily based on computational models. While a plausible synthetic route can
be devised from established chemical principles, detailed experimental procedures and
characterization data are not currently well-documented in the public domain. This guide
provides a foundational understanding of this molecule and highlights the need for further
experimental investigation to fully elucidate its properties and potential applications.
Researchers interested in this compound are encouraged to pursue its synthesis and
characterization to contribute to the scientific knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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